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1-Oleoyl Lysophosphatidic Acid 1-Oleoyl Lysophosphatidic Acid 1-oleoyl-sn-glycerol 3-phosphate is a 1-acyl-sn-glycerol 3-phosphate having oleoyl as the 1-O-acyl group. It is a conjugate acid of a 1-oleoyl-sn-glycero-3-phosphate(2-).
LPA(18:1(9Z)/0:0) is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
PA(18:1(9Z)/0:0) is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 65528-98-5
VCID: VC21074471
InChI: InChI=1S/C21H41O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h9-10,20,22H,2-8,11-19H2,1H3,(H2,24,25,26)/b10-9-/t20-/m1/s1
SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O
Molecular Formula: C21H41O7P
Molecular Weight: 436.5 g/mol

1-Oleoyl Lysophosphatidic Acid

CAS No.: 65528-98-5

Cat. No.: VC21074471

Molecular Formula: C21H41O7P

Molecular Weight: 436.5 g/mol

* For research use only. Not for human or veterinary use.

1-Oleoyl Lysophosphatidic Acid - 65528-98-5

Specification

Description 1-oleoyl-sn-glycerol 3-phosphate is a 1-acyl-sn-glycerol 3-phosphate having oleoyl as the 1-O-acyl group. It is a conjugate acid of a 1-oleoyl-sn-glycero-3-phosphate(2-).
LPA(18:1(9Z)/0:0) is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
PA(18:1(9Z)/0:0) is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 65528-98-5
Molecular Formula C21H41O7P
Molecular Weight 436.5 g/mol
IUPAC Name [(2R)-2-hydroxy-3-phosphonooxypropyl] (Z)-octadec-9-enoate
Standard InChI InChI=1S/C21H41O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(23)27-18-20(22)19-28-29(24,25)26/h9-10,20,22H,2-8,11-19H2,1H3,(H2,24,25,26)/b10-9-/t20-/m1/s1
Standard InChI Key WRGQSWVCFNIUNZ-GDCKJWNLSA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)(O)O)O
SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)O)O

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